N-(2-aminoethyl)-2,5-difluorobenzamide

• IUPAC Name: N-(2-aminoethyl)-2,5-difluorobenzamide
• InChI: InChI=1S/C9H10F2N2O/c10-6-1-2-8(11)7(5-6)9(14)13-4-3-12/h1-2,5H,3-4,12H2,(H,13,14)
• InChI Key: MZTIMJDAZSBOHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(=O)NCCN)F
• Molecular Formula: C9H10F2N2O
• Molecular Weight: 200.19 g/mol

Description

“N-(2-aminoethyl)-2,5-difluorobenzamide” is a compound that contains an amine group (NH2) attached to an ethyl group (C2H5), which is further attached to a benzamide moiety with two fluorine atoms at the 2nd and 5th positions.

Synthesis Analysis

While specific synthesis methods for “N-(2-aminoethyl)-2,5-difluorobenzamide” are not available, similar compounds are often synthesized through condensation reactions.

Molecular Structure Analysis

The molecular structure of “N-(2-aminoethyl)-2,5-difluorobenzamide” would likely involve a benzene ring (from the benzamide moiety) with amide and difluoro substituents, and an ethylamine chain.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(2-aminoethyl)-2,5-difluorobenzamide” would depend on its specific structure. Similar compounds are often hygroscopic and can form stable complexes with other molecules.

Scientific Research Applications

Chemical Synthesis and Reactivity

• A study on the synthesis of a similar compound, 2-(2,6-Difluorophenyl)-1H-imidazol-5(4H)-one, from N-(2-amino-2-oxoethyl)-2,6-difluorobenzamide, highlights the potential for N-(2-aminoethyl)-2,5-difluorobenzamide to be used in the synthesis of new chemical reagents through dehydration reactions (Wan Ming-hui, 2014).

Material Science and Engineering

• Research on polymorphs of a fluorinated amide demonstrates the importance of short, linear C-H...F intermolecular interactions in the solid state, suggesting that N-(2-aminoethyl)-2,5-difluorobenzamide could have applications in material science, particularly in the development of new polymorphic materials with unique thermal and mechanical properties (P. Mondal et al., 2017).

Environmental and Analytical Chemistry

• The impregnation of a similar compound into a hydrous zirconium oxide matrix for the removal of Ni(II) from aqueous solutions demonstrates the potential application of N-(2-aminoethyl)-2,5-difluorobenzamide in environmental chemistry and water treatment technologies (N. Rahman & M. Nasir, 2019).

Pharmaceutical and Biomedical Research

• Studies on difluorobenzamides as bacterial cell division inhibitors highlight the potential use of N-(2-aminoethyl)-2,5-difluorobenzamide in the development of new antibacterial agents, especially those targeting the FtsZ protein involved in bacterial cell division (G. Chiodini et al., 2015).

Mechanism of Action

The mechanism of action would depend on the specific application of “N-(2-aminoethyl)-2,5-difluorobenzamide”. For instance, similar compounds have been investigated for their ability to inhibit enzymes or interact with DNA/RNA.

Safety and Hazards

While specific safety data for “N-(2-aminoethyl)-2,5-difluorobenzamide” is not available, similar compounds can cause eye irritation and should be handled with appropriate personal protective equipment.

Future Directions

The future directions for “N-(2-aminoethyl)-2,5-difluorobenzamide” would depend on its specific applications. Similar compounds have been investigated for their potential in drug delivery, deformaldehyde, and in the synthesis of novel materials.